Regiochemical Differentiation: 5-Aminothiazole vs. 2-Aminothiazole Scaffold
The target compound positions the primary amine at the 5-position of the 1,3-thiazole ring, whereas the most common commercial aminothiazole-thiophene analogs—4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) and 5-(thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0)—bear the amine at the 2-position. This regiochemical difference is non-trivial: in the 5-aminothiazole isomer, the amine is directly conjugated with the thiazole C=N (imine) nitrogen at position 3, whereas in the 2-aminothiazole isomer the amine is exocyclic to the thiazole ring system and conjugated with the endocyclic sulfur. The TPSA of the target compound (105 Ų) is substantially larger than that reported for 4-(thiophen-2-yl)thiazol-2-amine (TPSA 95.4 Ų per BOCSci data; 38.91 Ų per Chemscene computational data, though the latter value likely reflects a different calculation methodology), consistent with altered polarity and solvation [1]. Promiscuous 2-aminothiazoles (PrATs) have been explicitly flagged in the fragment-screening literature as frequent hitters with poor selectivity profiles; the 5-aminothiazole regioisomer represents a structurally distinct and comparatively underexplored chemotype that may offer differentiated target engagement patterns [2].
| Evidence Dimension | Regiochemical position of primary amine on thiazole ring and associated computed TPSA |
|---|---|
| Target Compound Data | 5-aminothiazole regioisomer; TPSA = 105 Ų; HBA = 5; amine conjugated with C=N at position 3 [1] |
| Comparator Or Baseline | 4-(Thiophen-2-yl)thiazol-2-amine (2-aminothiazole regioisomer, CAS 28989-50-6): TPSA = 95.4 Ų; HBA = 4; amine exocyclic to thiazole |
| Quantified Difference | ΔTPSA ≈ +10 Ų (BOCSci method); ΔHBA = +1; regiochemical inversion from 2-amine to 5-amine |
| Conditions | Computed physicochemical properties (PubChem 2021.05.07 release; BOCSci/Chemscene computational chemistry data) |
Why This Matters
The 5-aminothiazole regioisomer presents a distinct hydrogen-bond pharmacophore that may escape the promiscuity liabilities documented for 2-aminothiazole scaffolds, offering procurement rationale for fragment library diversification or scaffold-hopping campaigns.
- [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. Computed TPSA = 105 Ų; HBA = 5. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
- [2] Devine, S. M.; Mulcair, M. D.; Debono, C. O.; et al. Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold. J. Med. Chem. 2015, 58 (3), 1205–1214. https://www.semanticscholar.org/paper/Promiscuous-2-aminothiazoles-(PrATs)%3A-a-frequent-hitting-scaffold (accessed 2026-05-05). View Source
